Cas no 1690148-56-1 ((2R)-2-amino-5-(dimethylamino)pentanoic acid)

• Product Name: (2R)-2-amino-5-(dimethylamino)pentanoic acid
• CAS No: 1690148-56-1
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 6142693
• PubChem ID: 57211671
• Update Time: 2025-07-18

(2R)-2-amino-5-(dimethylamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-5-(dimethylamino)pentanoic acid
• 1690148-56-1
• SCHEMBL1527394
• EN300-1299083

• Inchi： 1S/C7H16N2O2/c1-9(2)5-3-4-6(8)7(10)11/h6H,3-5,8H2,1-2H3,(H,10,11)/t6-/m1/s1
• InChI Key： UGQZFFGZKJEVIY-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CCCN(C)C)N)=O

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 66.6Ų

Additional information on (2R)-2-amino-5-(dimethylamino)pentanoic acid

Introduction to (2R)-2-amino-5-(dimethylamino)pentanoic Acid (CAS No. 1690148-56-1)

(2R)-2-amino-5-(dimethylamino)pentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1690148-56-1, this compound represents a unique molecular structure that combines both amino and dimethylamino functional groups, making it a versatile building block for various synthetic applications. The stereochemistry at the second carbon atom, indicated by the (2R) configuration, further enhances its potential utility in creating enantiomerically pure compounds, which are crucial in medicinal chemistry.

The significance of this compound lies in its potential applications across multiple domains, including drug discovery, biochemical research, and material science. The presence of both amino and dimethylamino groups makes it a valuable intermediate in the synthesis of more complex molecules. These functional groups are particularly important in medicinal chemistry due to their ability to participate in hydrogen bonding and form stable interactions with biological targets.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a critical role in the biological activity of many drugs, as enantiomers can exhibit different pharmacological properties. The (2R) configuration of (2R)-2-amino-5-(dimethylamino)pentanoic acid makes it an attractive candidate for synthesizing enantiomerically pure drugs that can target specific biological pathways with high selectivity and efficacy.

One of the most promising areas of research involving this compound is its potential use as a precursor in the synthesis of novel antibiotics and anti-inflammatory agents. The unique structural features of (2R)-2-amino-5-(dimethylamino)pentanoic acid allow it to be incorporated into complex molecular frameworks that can interact with bacterial enzymes or inflammatory cytokines. This has led to several studies exploring its role in developing new therapeutic strategies against resistant bacterial infections and chronic inflammatory diseases.

Moreover, the compound's structural similarity to natural amino acids makes it a valuable tool in biochemical research. Researchers are investigating its potential as a substrate for enzymes involved in protein synthesis and degradation. By studying how these enzymes interact with modified amino acids like (2R)-2-amino-5-(dimethylamino)pentanoic acid, scientists can gain insights into the mechanisms underlying various biological processes and develop new methods for modulating these processes.

The synthetic pathways for producing (2R)-2-amino-5-(dimethylamino)pentanoic acid have also been a subject of extensive research. Advanced synthetic techniques, such as asymmetric catalysis and enzymatic resolution, have been employed to achieve high yields and enantioselectivity. These methods not only improve the efficiency of producing this compound but also contribute to the broader field of green chemistry by minimizing waste and reducing environmental impact.

In conclusion, (2R)-2-amino-5-(dimethylamino)pentanoic acid (CAS No. 1690148-56-1) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, combined with its stereochemical purity, make it an invaluable tool for developing new drugs and understanding complex biological processes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of medicine and biotechnology.